Cas no 92675-73-5 (2-Oxohexyl acetate)

• Product Name: 2-Oxohexyl acetate
• CAS No: 92675-73-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 2815641
• PubChem ID: 13331335
• Update Time: 2025-04-21

2-Oxohexyl acetate Chemical and Physical Properties

Names and Identifiers

• DTXSID70537131
• 92675-73-5
• acetic acid 2-oxo-hexyl ester
• 2-Oxohexyl acetate

• Inchi： 1S/C8H14O3/c1-3-4-5-8(10)6-11-7(2)9/h3-6H2,1-2H3
• InChI Key： FBKLPEWYUIWQQF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CCCC)=O

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų